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Compound of Interest

Compound Name: 2-Bromo-4-hydroxypyridine

Cat. No.: B1272042

Abstract

2-Bromo-4-hydroxypyridine is a pivotal heterocyclic building block in the synthesis of
pharmaceuticals and other fine chemicals.[1][2] Understanding its stability and degradation
profile is critical for drug development, ensuring the safety and efficacy of final products, and for
environmental risk assessment. This technical guide provides a comprehensive overview of the
putative degradation pathways of 2-Bromo-4-hydroxypyridine, drawing upon established
principles of organic chemistry and microbial metabolism of related pyridine derivatives. While
direct studies on this specific molecule are limited, this document synthesizes available
scientific literature to propose likely abiotic and biotic degradation routes. Furthermore, it
outlines detailed experimental methodologies for elucidating these pathways, providing a
framework for researchers in the field.

Introduction to 2-Bromo-4-hydroxypyridine

2-Bromo-4-hydroxypyridine (CsH4BrNO) is a solid, colorless to pale compound with a
molecular weight of 174.00 g/mol .[2] Its structure, featuring a pyridine ring substituted with a
bromine atom and a hydroxyl group, imparts a unique combination of chemical properties. The
molecule exhibits tautomerism, existing in equilibrium between the hydroxypyridine and the
pyridone forms, which significantly influences its reactivity.[2] The presence of the bromine
atom at the 2-position and the hydroxyl group at the 4-position provides multiple sites for
chemical modification, making it a versatile intermediate in organic synthesis.[1][2]

Table 1: Physicochemical Properties of 2-Bromo-4-hydroxypyridine
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Property Value Reference
Molecular Formula CsHaBrNO [2][3]
Molecular Weight 174.00 g/mol [2][4]
Melting Point 173-204 °C [2][5]
Boiling Point 425.0 £ 25.0 °C (Predicted) [4115]

pKa 7.94 £ 0.10 (Predicted) [5]

N Soluble in polar organic
Solubility _ [21[5]
solvents like methanol.

Proposed Abiotic Degradation Pathways

Abiotic degradation involves the chemical transformation of a compound without the
involvement of biological organisms. The primary abiotic degradation pathways for 2-Bromo-4-
hydroxypyridine are likely to be hydrolysis and photolysis.

Hydrolysis

Hydrolysis is a chemical reaction in which a molecule of water breaks one or more chemical
bonds. The rate of hydrolysis is often dependent on pH and temperature. For 2-Bromo-4-
hydroxypyridine, the carbon-bromine (C-Br) bond is a potential site for nucleophilic
substitution by a hydroxyl group, which would lead to the formation of 2,4-dihydroxypyridine.
This reaction may be favored under basic conditions.

A proposed hydrolytic degradation pathway is presented below:

\ Hydrolysis
(Z—Bromo—4—hydroxypyridinej (+H20, -HBr) F(ZA—Dihydroxypyridine)

Photolysis (UV) Further
G-Bromo-zl-hydroxypyridine -Br radical 4-Hydroxypyridine Photodegradation >Ging Cleavage Productsj
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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